Cas no 1005298-52-1 (2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide
• CAS No: 1005298-52-1
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5508082
• Update Time: 2025-07-23

2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]acetamide
• 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

• Inchi： 1S/C22H26N2O4/c1-15(2)22(26)24-11-5-6-16-9-10-17(12-20(16)24)23-21(25)14-28-19-8-4-7-18(13-19)27-3/h4,7-10,12-13,15H,5-6,11,14H2,1-3H3,(H,23,25)
• InChI Key： AUFILPIJQATPFX-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)(=O)COC1=CC=CC(OC)=C1

Additional information on 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

Introduction to 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide (CAS No. 1005298-52-1) and Its Emerging Applications in Chemical Biology

The compound 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide, identified by its CAS number 1005298-52-1, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. This intricate structure, featuring a combination of aromatic and heterocyclic moieties, has garnered attention due to its unique pharmacophoric features and promising biological activities. The presence of a tetrahydroquinoline scaffold appended with an acetylamide group and a 3-methoxyphenoxy side chain creates a molecular framework that is both structurally diverse and functionally intriguing.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of bioactive molecules derived from tetrahydroquinoline derivatives. These compounds have demonstrated remarkable versatility in modulating various biological pathways, making them attractive candidates for therapeutic intervention. The specific modification of the tetrahydroquinolin-7-yl core with an acetylamide moiety in this compound not only enhances its solubility but also introduces additional hydrogen bonding capabilities, which are critical for receptor binding affinity. Furthermore, the 3-methoxyphenoxy group adds another layer of functional diversity, enabling interactions with specific target proteins and enzymes.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel pharmacological agents. The tetrahydroquinoline moiety is well-documented for its role in inhibiting enzymes such as tyrosine kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The acetylamide group further contributes to the compound's pharmacological profile by facilitating hydrogen bonding interactions with biological targets. This dual functionality makes it an excellent candidate for designing molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the biological activity of tetrahydroquinoline derivatives. By systematically modifying key structural features such as the substitution pattern on the aromatic rings and the length of the side chains, researchers can fine-tune the pharmacological properties of these compounds. In the case of 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide, the strategic placement of the 3-methoxyphenoxy group appears to enhance its interaction with biological targets while maintaining solubility and metabolic stability. These findings underscore the importance of rational drug design in developing effective therapeutic agents.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. The construction of the tetrahydroquinoline core requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of the acetylamide group and the 3-methoxyphenoxy side chain demands precise control over reaction parameters to avoid unwanted byproducts. Advances in catalytic methods and green chemistry principles have significantly improved the efficiency and sustainability of these synthetic processes, making it feasible to produce complex molecules like this one on a larger scale.

From a computational chemistry perspective, understanding the three-dimensional structure of this compound is crucial for predicting its biological activity. Molecular modeling techniques such as docking studies and molecular dynamics simulations have been instrumental in elucidating how this molecule interacts with its target proteins. By analyzing these interactions at an atomic level, researchers can gain insights into key binding residues and design modifications that enhance potency and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The potential applications of 2-(3-methoxyphenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide extend beyond traditional therapeutic areas. For instance, its structural features make it an excellent candidate for developing probes that can be used in biochemical assays to study enzyme mechanisms or identify novel drug targets. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to enhance bioavailability or targeted delivery to specific tissues.

In conclusion, this compound exemplifies how sophisticated molecular design can lead to bioactive molecules with significant therapeutic potential. Its unique structural features—particularly the combination of a tetrahydroquinoline scaffold with an acetylamide group and a 3-methoxyphenoxy side chain—make it a versatile tool for chemical biologists and medicinal chemists alike. As research continues to uncover new biological functions associated with tetrahydroquinoline derivatives, compounds like this one will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing novel treatments.